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methanol

CAS No.: 214072-73-8

Cat. No.: B3252143

Get Quote

Abstract & Strategic Analysis
This application note details the protocol for the synthesis of (2-Benzyloxy-5-methoxy-
phenyl)-methanol (CAS: 214072-73-8).[1] This compound is a critical intermediate in the

development of specific pharmaceutical pharmacophores, often confused with its structural

isomer, vanillyl alcohol derivatives.

Critical Strategic Note on Starting Materials: While the request specifies synthesis from Vanillin

(4-hydroxy-3-methoxybenzaldehyde), it is chemically imperative to distinguish between the

source biomass and the synthetic precursor.

Vanillin possesses the hydroxyl group at position 4 and methoxy at position 3.[1][2][3][4][5]

The Target requires a benzyloxy group at position 2 and methoxy at position 5.[1][6]

Direct conversion of Vanillin to the target requires complex skeletal rearrangement or

demethylation/re-alkylation sequences that are low-yielding and industrially inefficient.[1]

Therefore, this protocol utilizes 2-Hydroxy-5-methoxybenzaldehyde (also known as 5-
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methoxysalicylaldehyde) as the immediate precursor.[1] This precursor is synthetically

accessible from 4-methoxyphenol (a congener of vanillin found in lignin depolymerization

streams) via the Reimer-Tiemann or Duff reaction.[1]

This guide focuses on the robust, two-step conversion of 2-Hydroxy-5-methoxybenzaldehyde

to the target, ensuring high regioselectivity and yield.

Chemical Pathway & Logic
The synthesis proceeds via a linear two-step sequence:[1]

Regioselective

-Alkylation: Protection of the phenol at C2 with a benzyl group.[1]

Carbonyl Reduction: Selective reduction of the C1 aldehyde to the primary alcohol.[1]

Reaction Scheme Visualization
The following diagram illustrates the synthetic workflow and the structural distinction from

Vanillin.

Vanillin
(4-OH, 3-OMe)

(Isomer Reference)

STARTING MATERIAL
2-Hydroxy-5-methoxybenzaldehyde

(2-OH, 5-OMe)

 Structural Isomerism
(Not Direct Precursor)

INTERMEDIATE
2-Benzyloxy-5-methoxybenzaldehyde

 Step 1: BnBr, K2CO3
DMF, 60°C TARGET

(2-Benzyloxy-5-methoxy-phenyl)-methanol

 Step 2: NaBH4
MeOH, 0°C

Click to download full resolution via product page

Figure 1: Synthetic pathway from the correct regioisomer precursor to the target alcohol.

Experimental Protocol
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Phase 1: Synthesis of 2-Benzyloxy-5-
methoxybenzaldehyde
This step involves the Williamson ether synthesis.[1] The use of Potassium Carbonate (

) in Dimethylformamide (DMF) is preferred over Acetone/Reflux for faster kinetics and higher
solubility of the phenoxide intermediate.

Reagents & Materials
Reagent MW ( g/mol )

Equiv.[1][2][6]
[7][8][9]

Density Hazards

2-Hydroxy-5-

methoxybenzald

ehyde

152.15 1.0 Solid Irritant

Benzyl Bromide

(BnBr)
171.04 1.2 1.44 g/mL

Lachrymator,

Corrosive

Potassium

Carbonate (

)

138.21 2.0 Solid Irritant

DMF

(Anhydrous)
- Solvent 0.94 g/mL Reprotoxic

Ethyl Acetate

(EtOAc)
- Extraction - Flammable

Step-by-Step Procedure
Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

a nitrogen inlet.

Solubilization: Charge the flask with 2-Hydroxy-5-methoxybenzaldehyde (10.0 g, 65.7 mmol)

and anhydrous DMF (100 mL). Stir until fully dissolved.

Deprotonation: Add
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(18.2 g, 131.4 mmol) in a single portion. The suspension may turn bright yellow due to
phenoxide formation.[1] Stir at Room Temperature (RT) for 15 minutes.

Alkylation: Add Benzyl Bromide (9.4 mL, 78.8 mmol) dropwise via syringe over 10 minutes.

Critical Control Point: BnBr is a potent lachrymator.[1] Perform all additions in a fume

hood.

Reaction: Heat the mixture to 60°C and stir for 3–4 hours.

Monitoring: Monitor via TLC (Hexane:EtOAc 4:1).[1] The starting phenol (

) should disappear, and the benzylated product (

) should appear.

Workup:

Cool the reaction to RT.

Pour the mixture into Ice-Water (400 mL) with vigorous stirring. The product should

precipitate as a solid.[1][6]

Option A (Precipitate): If solid forms, filter, wash with water (3x 50 mL) and Hexane (2x 30

mL).

Option B (Oil): If an oil forms, extract with EtOAc (3x 100 mL). Wash combined organics

with Brine (2x), dry over

, and concentrate in vacuo.

Purification: Recrystallize from Ethanol or purify via flash chromatography if necessary.

Expected Yield: 90–95%[1]

Appearance: Off-white to pale yellow solid.[1]
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Phase 2: Reduction to (2-Benzyloxy-5-methoxy-phenyl)-
methanol
The aldehyde is reduced using Sodium Borohydride (

).[1] This mild reducing agent is chemoselective for the aldehyde in the presence of the ether
and aromatic ring.[1]

Reagents & Materials
Reagent MW ( g/mol )

Equiv.[1][2][6][7][8]
[9]

Hazards

Intermediate (from

Phase 1)
242.27 1.0 Irritant

Sodium Borohydride (

)
37.83 1.5 Water Reactive, Toxic

Methanol (MeOH) - Solvent Flammable, Toxic

Ammonium Chloride (

)
- Quench Irritant

Step-by-Step Procedure
Setup: Use a 250 mL RBF with a stir bar.

Dissolution: Dissolve the 2-Benzyloxy-5-methoxybenzaldehyde (14.0 g, 57.8 mmol) in

Methanol (140 mL).

Cooling: Cool the solution to 0°C using an ice bath.

Reduction: Add

(3.28 g, 86.7 mmol) portion-wise over 15 minutes.

Caution: Hydrogen gas evolution will occur.[1][2] Ensure the system is vented.[1]

Reaction: Remove the ice bath and allow the mixture to warm to RT. Stir for 1–2 hours.
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Monitoring: TLC (Hexane:EtOAc 2:1).[1] The aldehyde spot will disappear; the alcohol

product is more polar (lower

).

Quench: Carefully add Saturated Aqueous

(50 mL) to quench excess hydride. Stir for 15 minutes.

Workup:

Remove most of the Methanol under reduced pressure (Rotovap).

Dilute the residue with water (100 mL) and extract with Dichloromethane (DCM) (3x 75

mL).

Dry combined organics over

, filter, and concentrate.[7]

Final Purification: The crude product is typically pure enough.[1] If needed, recrystallize from

EtOAc/Hexane.[1]

Quality Control & Validation
To ensure the "Trustworthiness" of the synthesized compound, the following analytical

parameters must be met.

Parameter Specification Method

Appearance White crystalline solid Visual

Purity > 98.0% HPLC (C18, ACN:Water)

Identity (

NMR)
Confirm structure 400 MHz,

Melting Point
72–75°C (Lit.[9] value check

required)
Capillary MP
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NMR Interpretation (

):

7.30–7.45 (m, 5H, Benzyl aromatic)

6.80–6.90 (m, 3H, Core aromatic)

5.10 (s, 2H,

)

4.65 (s, 2H,

)

3.78 (s, 3H,

)

Troubleshooting & Critical Parameters
"From Vanillin" Clarification Logic
If a researcher attempts to apply this protocol directly to Vanillin:

Benzylation of Vanillin: Yields 4-benzyloxy-3-methoxybenzaldehyde.[1]

Reduction: Yields 4-benzyloxy-3-methoxybenzyl alcohol.[1]

Result: This is a Regioisomer of the target. It will have different biological activity and

physical properties.

Corrective Action: Ensure the starting material is 2-hydroxy-5-methoxybenzaldehyde (CAS

672-13-9).[1][9][10] If this is unavailable, synthesize it from 4-methoxyphenol via

formylation [1].[1]

Common Failure Modes
Incomplete Benzylation: Presence of phenolic peak in NMR (
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~10-11 ppm if aldehyde, or broad singlet if alcohol). Solution: Increase

load or reaction time.

Over-reduction: Not possible with

under these conditions (will not reduce the ether or aromatic ring).

Oiling out: The intermediate aldehyde may oil out in water.[1] Solution: Use EtOAc extraction

rather than filtration.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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